2,4-Dichlorobenzaldehyde (5-{5-nitro-2-methoxybenzylidene}-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone

• Molecular Formula: C18H12Cl2N4O4S
• Molecular Weight: 451.3 g/mol
• IUPAC Name: (2E,5E)-2-[(E)-(2,4-dichlorophenyl)methylidenehydrazinylidene]-5-[(2-methoxy-5-nitrophenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H12Cl2N4O4S/c1-28-15-5-4-13(24(26)27)6-11(15)7-16-17(25)22-18(29-16)23-21-9-10-2-3-12(19)8-14(10)20/h2-9H,1H3,(H,22,23,25)/b16-7+,21-9+
• InChI Key: ACGKHXRJISVMES-ISPVLGMOSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])/C=C/2\C(=O)N/C(=N\N=C\C3=C(C=C(C=C3)Cl)Cl)/S2
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])C=C2C(=O)NC(=NN=CC3=C(C=C(C=C3)Cl)Cl)S2

Description

2,4-Dichlorobenzaldehyde (5-{5-nitro-2-methoxybenzylidene}-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is a complex organic compound known for its diverse applications in scientific research. This compound is characterized by its unique structure, which includes a dichlorobenzaldehyde moiety and a thiazolidin-2-ylidene hydrazone group.

Preparation Methods

The synthesis of 2,4-Dichlorobenzaldehyde (5-{5-nitro-2-methoxybenzylidene}-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone typically involves the condensation of 2,4-dichlorobenzaldehyde with 5-nitro-2-methoxybenzylidene-4-oxo-1,3-thiazolidin-2-ylidene hydrazone. The reaction is carried out under controlled conditions, often in the presence of a suitable catalyst and solvent. Industrial production methods may involve large-scale batch reactions with optimized parameters to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Halogen atoms in the benzaldehyde moiety can be substituted with other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. .

Scientific Research Applications

2,4-Dichlorobenzaldehyde (5-{5-nitro-2-methoxybenzylidene}-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has several scientific research applications:

Chemistry: Used in the synthesis of Schiff base ligands and metal complexes, which have potential antimicrobial properties.

Biology: Investigated for its biological activity, including antimicrobial and anticancer properties.

Industry: Used in the production of advanced materials and as a precursor in various chemical syntheses.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazolidin-2-ylidene hydrazone group is known to form stable complexes with metal ions, which can enhance its biological activity. The compound may also interfere with cellular pathways, leading to its observed effects in biological systems .

Comparison with Similar Compounds

Similar compounds include other dichlorobenzaldehyde derivatives and thiazolidin-2-ylidene hydrazones. Compared to these compounds, 2,4-Dichlorobenzaldehyde (5-{5-nitro-2-methoxybenzylidene}-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Examples of similar compounds are 2,6-dichlorobenzaldehyde and 4-nitrobenzaldehyde .